Equilin benzoate Equilin benzoate
Brand Name: Vulcanchem
CAS No.: 6030-80-4
VCID: VC21092864
InChI: InChI=1S/C25H24O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8-10,15,20,22H,7,11-14H2,1H3/t20-,22+,25+/m1/s1
SMILES: CC12CCC3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C1CCC2=O
Molecular Formula: C25H24O3
Molecular Weight: 372.5 g/mol

Equilin benzoate

CAS No.: 6030-80-4

Cat. No.: VC21092864

Molecular Formula: C25H24O3

Molecular Weight: 372.5 g/mol

* For research use only. Not for human or veterinary use.

Equilin benzoate - 6030-80-4

Specification

CAS No. 6030-80-4
Molecular Formula C25H24O3
Molecular Weight 372.5 g/mol
IUPAC Name [(9S,13S,14S)-13-methyl-17-oxo-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl] benzoate
Standard InChI InChI=1S/C25H24O3/c1-25-14-13-20-19-10-8-18(28-24(27)16-5-3-2-4-6-16)15-17(19)7-9-21(20)22(25)11-12-23(25)26/h2-6,8-10,15,20,22H,7,11-14H2,1H3/t20-,22+,25+/m1/s1
Standard InChI Key UIXFQXUDHNMOTI-KJWPAHLWSA-N
Isomeric SMILES C[C@]12CC[C@H]3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)[C@@H]1CCC2=O
SMILES CC12CCC3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C1CCC2=O
Canonical SMILES CC12CCC3C(=CCC4=C3C=CC(=C4)OC(=O)C5=CC=CC=C5)C1CCC2=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator